Cas no 82450-02-0 (3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one)

3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one structure
82450-02-0 structure
Product Name:3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one
CAS No:82450-02-0
MF:C7H7NO
MW:121.136581659317
CID:690672
PubChem ID:12950759
Update Time:2025-04-19

3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[4.2.0]octa-1(6),4-dien-2-one
    • 4-azabicyclo[4.2.0]octa-1(6),2-dien-5-one
    • AKOS006356425
    • DTXSID30513739
    • 82450-02-0
    • Inchi: 1S/C7H7NO/c9-7-6-2-1-5(6)3-4-8-7/h3-4H,1-2H2,(H,8,9)
    • InChI Key: WXCVAKPVFPOUQO-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C=CN1)CC2

Computed Properties

  • Exact Mass: 121.052763847g/mol
  • Monoisotopic Mass: 121.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 29.1Ų
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